Cas no 107007-99-8 (Granisetron hydrochloride)

• Product Name: Granisetron hydrochloride
• CAS No: 107007-99-8
• MF: C₁₈H₂₅ClN₄O
• MW: 348.870302915573
• MDL: MFCD01747034
• CID: 62659
• PubChem ID: 6918003
• Update Time: 2026-01-08

Granisetron hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-N-[(3-ENDO)-9-METHYL-9-AZABICYCLO[3.3.1]NON-3-YL]-1H-INDAZOLE-3-CARBOXAMIDE
• HYDROCHLORIDE
• BRL-43694A
• GRANISERTROL HYDROCHLORIDE
• GRANISETRON HCL
• GRANISETRON HYDROCHLORIDE
• GRANISTRON HYDROCHLORIDE
• KYTRIL 1-methyl-n-(9-methyl-9-azabicyclo(3.3.1)non-3-yl)-1h-indazole-3-carboxamid
• endo-1-methyl-n-(9-methyl-9-azabicyclo(3.3.1)non-3-yl)-1h-indazole-3-carboxa
• endo-monohydrochlorid
• midehydrochloride
• GranisetronHclFda
• GranisetronBase
• GranisetronHydrochlorideFdaInspected
• Granisertronhydrochloride
• Granisetron hydrocholride
• BRL-43694A, Kytril, 1-Methyl-N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide
• 1H-Indazole-3-carboxamide, 1-methyl-N-(9-methyl-9-azabicyclo[3.3.1]non-3-yl)-, monohydrochloride, endo- 1H-Indazole-3-carboxamide, 1-methyl-N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-, monohydrochloride
• endo-monohydrochloride
• BRL 43694A
• Granisetron
• granisetron hydrochloride(Kytril®) Relative stereochemistry
• 1-Methyl-N-(9-methyl-9-azabicyclo[3.3.1]non-3-yl)-indazole-3-carboxamide hydrochloride
• 1-methyl-N-[(1S,5R)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl]indazole-3-carboxamide,hydrochloride
• 1-Methyl-N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide Hydrochloride
• KYTRIL
• Kitryl
• Gransetron HCl
• Granisol
• Kytril Injection
• Sancuso
• 318F6L70J8
• 1-METHYL-1H-INDAZOLE-3-CARBOXYLIC ACID (9-METHYL-9-AZA-BICYCLO[3.3.1]NON-3-YL)-AMIDE HYDROCHLORIDE
• 1-methyl-N-[(1S,5R)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl]indazole-3-carboxamide hydrochloride
• BEMA-Granisetron
• Granisetron-MDTS
• 1-Methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1H-indazole-3-carboxamide hydrochloride
• C18H24N4O.HCl
• NCGC00261858-01
• 1-Methyl-N-(9-methyl-9-azabicyclo[3.3.1]non-3-yl)-1H-indazole-3-carboxamide hydrochloride
• SMR001456513
• MLS003915623
• BCP02186
• AC-478
• Granisetron (Hydrochloride)
• HB2838
• AB53971
• 1-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-carboxamide;hydrochloride
• Granisetron (as hydrochloride)
• 1-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-carboxamide hydrochloride
• 1044956-47-9
• GranisetronHydrochloride
• FT-0626806
• SCHEMBL33433
• NSC-672814
• Bema granisetron
• QYZRTBKYBJRGJB-UHFFFAOYSA-N
• 1-methyl-N-{9-methyl-9-azabicyclo[3.3.1]nonan-3-yl}-1H-indazole-3-carboxamide hydrochloride
• Pharmakon1600-01502365
• HY-B0071A
• CS-1510
• LP01173
• J-001688
• s1345
• AS-12882
• Tox21_501173
• AKOS015894931
• NSC-759839
• NSC672814
• 107007-99-8
• NSC759839
• CCG-213056
• CHEMBL1237080
• Granisetron hydrochloride

• MDL： MFCD01747034
• Inchi： 1S/C18H24N4O.ClH/c1-21-13-6-5-7-14(21)11-12(10-13)19-18(23)17-15-8-3-4-9-16(15)22(2)20-17;/h3-4,8-9,12-14H,5-7,10-11H2,1-2H3,(H,19,23);1H
• InChI Key： QYZRTBKYBJRGJB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2C=CC=CC=2N(C)N=1)NC1CC2CCCC(C1)N2C

Computed Properties

• Exact Mass: 348.17200
• Monoisotopic Mass: 348.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: White or yellowish white crystalline powder, odorless.
• Density: 1.33
• Melting Point: 292°C(dec.)(lit.)
• Boiling Point: 532°Cat760mmHg
• Flash Point: 275.6°C
• Refractive Index: 1.69
• Solubility: H2O: >10mg/mL
• PSA: 50.16000
• LogP: 3.44920
• Merck: 4536

Granisetron hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36; S37
• RTECS：NK7882200
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：26-36-37
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides

Additional information on Granisetron hydrochloride

Granisetron Hydrochloride (CAS No. 107007-99-8): A Comprehensive Overview of Its Applications and Recent Research Developments

Granisetron hydrochloride, with the chemical compound identifier CAS No. 107007-99-8, is a well-established antiemetic agent widely recognized for its efficacy in preventing nausea and vomiting induced by various therapeutic interventions, particularly chemotherapy and radiation therapy. This compound belongs to the class of selective serotonin 5-HT3 receptor antagonists, a mechanism that distinctly sets it apart from other antiemetics such as corticosteroids and dopamine antagonists. The pharmacological profile of Granisetron hydrochloride has been extensively studied, leading to its approval and utilization in numerous countries across the globe.

The clinical significance of Granisetron hydrochloride is underscored by its ability to selectively block the action of serotonin at the 5-HT3 receptors located in the gastrointestinal tract and central nervous system. This selective antagonism effectively inhibits the signals that trigger nausea and vomiting, thereby providing significant relief to patients undergoing treatments that are known to induce these adverse effects. The compound's chemical structure, characterized by a pyridine ring fused with a piperazine moiety, contributes to its high affinity for the 5-HT3 receptor, making it a potent and reliable therapeutic option.

In recent years, there has been a surge in research aimed at enhancing the therapeutic applications of Granisetron hydrochloride. One particularly intriguing area of investigation has been its potential role in treating conditions beyond chemotherapy-induced nausea and vomiting (CINV). Studies have begun to explore its efficacy in managing postoperative nausea and vomiting (PONV), showing promising results in certain patient populations. The ability of Granisetron hydrochloride to act as a 5-HT3 receptor antagonist suggests that it may also be beneficial in conditions where serotonin activity plays a significant role, such as migraines and irritable bowel syndrome (IBS).

The pharmacokinetic properties of Granisetron hydrochloride have also been a subject of intense scrutiny. Unlike some other antiemetics that exhibit a narrow therapeutic window, Granisetron hydrochloride demonstrates a relatively broad safety profile with minimal accumulation upon repeated administration. This characteristic makes it particularly suitable for long-term use in patients requiring chronic antiemetic therapy. Additionally, research into novel delivery systems, such as transdermal patches and nanoparticles, has aimed to improve bioavailability and patient compliance.

The synthesis and characterization of Granisetron hydrochloride have also seen significant advancements. Modern synthetic methodologies have enabled the production of high-purity forms of the compound, reducing impurities that could potentially affect its efficacy or safety. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in verifying the structural integrity and purity of Granisetron hydrochloride, ensuring that it meets stringent pharmaceutical standards.

The impact of Granisetron hydrochloride on patient care extends beyond its primary indication. By effectively managing nausea and vomiting, it enhances the overall quality of life for patients undergoing potentially life-saving treatments. This improvement in well-being can lead to better adherence to treatment regimens, ultimately contributing to more positive outcomes in cancer care. Furthermore, the cost-effectiveness of Granisetron hydrochloride, when compared to some newer antiemetics, makes it an attractive option for healthcare systems operating under budget constraints.

In conclusion, Granisetron hydrochloride, identified by its CAS number CAS No. 107007-99-8, remains a cornerstone in the management of chemotherapy-induced nausea and vomiting. Its selective action on 5-HT3 receptors provides targeted relief with a favorable safety profile. The ongoing research into its broader therapeutic applications and novel delivery systems highlights its enduring relevance in modern medicine. As our understanding of serotonin biology continues to evolve, it is likely that new insights into the mechanisms of action of Granisetron hydrochloride will emerge, further solidifying its role as an essential therapeutic agent.